Cas no 62224-35-5 (Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro-)
62224-35-5 structure
Product Name:Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro-
CAS No:62224-35-5
MF:C14H13NO4
MW:259.257323980331
CID:453685
PubChem ID:71388607
Update Time:2025-04-19
Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro-
- 4-[2-(3-hydroxyphenyl)ethyl]-2-nitrophenol
- 62224-35-5
- DTXSID00810666
-
- Inchi: 1S/C14H13NO4/c16-12-3-1-2-10(8-12)4-5-11-6-7-14(17)13(9-11)15(18)19/h1-3,6-9,16-17H,4-5H2
- InChI Key: AAQREKVEJVLYPF-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CCC1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 259.08449
- Monoisotopic Mass: 259.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 86.3Ų
Experimental Properties
- PSA: 83.6
Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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